Cas no 2034419-93-5 (2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide
• CAS No: 2034419-93-5
• MF: C₂₂H₃₂N₂O₄
• MW: 388.500486373901
• CID: 6599021
• PubChem ID: 119104055
• Update Time: 2025-10-05

2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide
• 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[[1-(oxolan-3-yl)piperidin-4-yl]methyl]acetamide
• F6556-3209
• AKOS026697098
• 2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]-N-{[1-(oxolan-3-yl)piperidin-4-yl]methyl}acetamide
• 2034419-93-5
• 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((1-(tetrahydrofuran-3-yl)piperidin-4-yl)methyl)acetamide

• Inchi： 1S/C22H32N2O4/c1-22(2)12-17-4-3-5-19(21(17)28-22)27-15-20(25)23-13-16-6-9-24(10-7-16)18-8-11-26-14-18/h3-5,16,18H,6-15H2,1-2H3,(H,23,25)
• InChI Key： AKSNHLHIUZBSFT-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1CCC(CNC(COC2=CC=CC3=C2OC(C)(C)C3)=O)CC1

Computed Properties

• Exact Mass: 388.23620751g/mol
• Monoisotopic Mass: 388.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60Ų

Additional information on 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide

Research Brief on 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide (CAS: 2034419-93-5)

The compound 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide (CAS: 2034419-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and piperidine structural motifs, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and pain management. Recent studies have focused on its pharmacological profile, including its binding affinity, selectivity, and metabolic stability, which are critical for its development as a viable drug candidate.

One of the key areas of interest in recent research has been the compound's interaction with specific neurotransmitter receptors. Preliminary data suggest that it exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in pain modulation and neuroinflammatory pathways. These findings are supported by in vitro assays and molecular docking studies, which highlight the compound's potential as a modulator of these receptors. Furthermore, its pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration, have been evaluated in preclinical models, demonstrating promising results for further development.

In addition to its receptor-binding properties, the synthetic pathway and structural optimization of 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide have been explored to enhance its efficacy and reduce off-target effects. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are crucial for transitioning the compound from the laboratory to clinical trials, where its safety and therapeutic potential can be further assessed.

The therapeutic potential of this compound extends beyond CNS disorders. Emerging studies have investigated its anti-inflammatory and neuroprotective effects, suggesting possible applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Animal models have shown that the compound can reduce markers of neuroinflammation and oxidative stress, which are hallmarks of these conditions. These findings open new avenues for research, particularly in understanding the molecular mechanisms underlying its neuroprotective effects.

Despite these promising developments, challenges remain in the clinical translation of 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide. Issues such as dose-dependent toxicity and long-term safety profiles need to be addressed in future studies. Additionally, comparative studies with existing therapeutics will be essential to determine its competitive advantage in the market. Collaborative efforts between academic researchers and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, the compound 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-{1-(oxolan-3-yl)piperidin-4-ylmethyl}acetamide (CAS: 2034419-93-5) represents a promising candidate for the treatment of CNS disorders and other related conditions. Its unique pharmacological properties, coupled with recent advancements in synthesis and preclinical evaluation, position it as a molecule of significant interest in the pharmaceutical industry. Continued research and development efforts will be crucial to fully realize its therapeutic potential and bring it closer to clinical application.